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Compound of Interest

Compound Name: 4-lodocinnamic acid

Cat. No.: B1587554

4-lodocinnamic acid, with the chemical formula CsH~10z2, is a bifunctional organic compound
that serves as a powerful intermediate in modern synthetic chemistry.[1][2] Its value stems from
two key structural features:

e The Aryl lodide Moiety: The carbon-iodine bond is the most reactive of the aryl halides (I > Br
> CI) in transition metal-catalyzed cross-coupling reactions. This high reactivity allows for
facile bond formation under relatively mild conditions, making it an excellent substrate for
introducing molecular complexity.[3][4]

e The Cinnamic Acid Scaffold: The cinnamic acid core is a well-recognized "privileged scaffold"
in medicinal chemistry, found in a multitude of natural products and synthetic molecules with
diverse pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and
antidiabetic properties.[5][6][7]

The combination of a highly reactive synthetic handle with a biologically relevant core makes 4-
lodocinnamic acid an ideal starting material for creating libraries of complex molecules for
drug discovery and materials science.[8][9]

Core Application: Palladium-Catalyzed Cross-
Coupling Reactions

The workhorse application for 4-lodocinnamic acid is its use in palladium-catalyzed cross-
coupling reactions. These reactions form the bedrock of modern C-C and C-N bond formation.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1587554?utm_src=pdf-interest
https://www.benchchem.com/product/b1587554?utm_src=pdf-body
https://www.biosynth.com/p/FI68045/34633-09-5-4-iodocinnamic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Iodocinnamic-acid
https://pdf.benchchem.com/15333/Application_Notes_and_Protocols_for_the_Heck_Coupling_Reaction_of_4_4_Iodophenyl_1_butanol.pdf
https://en.wikipedia.org/wiki/Sonogashira_coupling
https://pdf.benchchem.com/28/Application_of_4_Methoxycinnamic_Acid_in_the_Development_of_Novel_Therapeutic_Agents.pdf
https://rsdjournal.org/rsd/article/view/11691
https://pmc.ncbi.nlm.nih.gov/articles/PMC7460980/
https://www.benchchem.com/product/b1587554?utm_src=pdf-body
https://www.benchchem.com/product/b1587554?utm_src=pdf-body
https://pdf.benchchem.com/143/Application_Notes_and_Protocols_for_the_Use_of_4_Iodo_N_N_dimethyl_1H_imidazole_1_sulfonamide_in_Cross_Coupling_Reactions.pdf
https://shindo-kano-lab.weebly.com/synthesis-of-bioactive-compounds.html
https://www.benchchem.com/product/b1587554?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The general mechanism proceeds through a catalytic cycle involving a Pd(0)/Pd(ll) couple.
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R-X + R'-M

A Oxidative
Addition Transmetalation —» R-Pd(Il)Ln-R

Reductive

Elimination ~~~ 7  RR

Start: Assemble Reactants

1. Add 4-lodocinnamic Acid,
Pd(OAc)2, Ligand to Schlenk Tube

A

2. Add Anhydrous Solvent,
Alkene, and Base (EtsN)

A

3. Heat under Inert Atmosphere
(80-100°C, 12-24h)

A

Incomplete

4. Monitor by TLC / LC-MS

Reaction Complete

5. Cool, Dilute, Wash,
and Extract Product

A

6. Dry and Purify
(Column Chromatography)

End: Pure Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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